3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-ethylpropanamide

• Molecular Formula: C11H17N3OS
• Molecular Weight: 239.34 g/mol
• IUPAC Name: 3-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-ethylpropanamide
• InChI: InChI=1S/C11H17N3OS/c1-4-12-10(15)5-6-16-11-13-8(2)7-9(3)14-11/h7H,4-6H2,1-3H3,(H,12,15)
• InChI Key: OKVNFAWNIOMUME-UHFFFAOYSA-N
• SMILES: CCNC(=O)CCSC1=NC(=CC(=N1)C)C
• solubility: 35.9 [ug/mL]

Description

3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-ethylpropanamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various research fields. This compound is commonly referred to as DMS-PEA and has been studied extensively for its pharmacological properties.

Scientific Research Applications

DMS-PEA has been studied extensively for its potential applications in various research fields. It has been shown to have pharmacological properties such as anti-inflammatory, analgesic, and anticonvulsant activities. DMS-PEA has been used in preclinical studies to investigate its potential as a therapeutic agent for various diseases such as epilepsy, neuropathic pain, and inflammatory bowel disease.

Mechanism of Action

The mechanism of action of DMS-PEA is not fully understood. However, it has been suggested that it exerts its pharmacological effects by modulating the activity of certain ion channels and receptors in the nervous system. DMS-PEA has been shown to interact with the TRPV1 receptor, which is involved in pain perception and inflammation. It has also been shown to modulate the activity of GABA receptors, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects
DMS-PEA has been shown to have various biochemical and physiological effects. It has been shown to reduce the release of pro-inflammatory cytokines, such as TNF-α and IL-6, and increase the release of anti-inflammatory cytokines, such as IL-10. DMS-PEA has also been shown to reduce the activity of COX-2, an enzyme involved in the production of prostaglandins, which are involved in inflammation and pain perception.

Advantages and Limitations for Lab Experiments

DMS-PEA has several advantages for lab experiments. It has been shown to have high potency and selectivity for its target receptors and ion channels. It is also relatively easy to synthesize and purify, making it a cost-effective compound for research. However, one limitation of DMS-PEA is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on DMS-PEA. One area of research is to investigate its potential as a therapeutic agent for various diseases such as epilepsy, neuropathic pain, and inflammatory bowel disease. Another area of research is to investigate its potential as a tool for studying the activity of ion channels and receptors in the nervous system. Additionally, further research is needed to fully understand the mechanism of action of DMS-PEA and its effects on various biochemical and physiological pathways.

Synthesis Methods

The synthesis of DMS-PEA involves the reaction of 4,6-dimethyl-2-pyrimidinethiol with N-ethylpropanamide. The reaction is carried out in the presence of a suitable solvent and a catalyst. The final product is obtained by purification and isolation of the crude product. The synthesis method of DMS-PEA has been optimized to achieve high yields and purity of the final product.